Cas no 524746-06-3 (Phenol, 4-[(4-ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]- (9CI))
524746-06-3 structure
Product Name:Phenol, 4-[(4-ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]- (9CI)
CAS No:524746-06-3
MF:C15H17NO
MW:227.301584005356
CID:936965
PubChem ID:135534519
Update Time:2025-04-19
Phenol, 4-[(4-ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Phenol, 4-[(4-ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]- (9CI)
- 4-((4-Ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene)methyl)phenol
- 524746-06-3
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- Inchi: 1S/C15H17NO/c1-4-14-10(2)15(16-11(14)3)9-12-5-7-13(17)8-6-12/h5-9,17H,4H2,1-3H3/b15-9-
- InChI Key: HCGSNSFXQIWHPR-DHDCSXOGSA-N
- SMILES: OC1C=CC(=CC=1)/C=C1/C(C)=C(C(C)=N/1)CC
Computed Properties
- Exact Mass: 227.13100
- Monoisotopic Mass: 227.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 32.6Ų
Experimental Properties
- PSA: 32.59000
- LogP: 3.36970
Phenol, 4-[(4-ethyl-3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]- (9CI) Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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